Cas no 1951411-90-7 (5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile)

• Product Name: 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile
• CAS No: 1951411-90-7
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 6794039
• PubChem ID: 121412588
• Update Time: 2025-07-20

5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile
• CXBHZHNIOJOJBG-UHFFFAOYSA-N
• DB-414006
• 5-fluoro-3-hydroxy-2,3-dihydro-1-benzofuran-4-carbonitrile
• 5-Fluoro-2,3-dihydro-3-hydroxy-4-benzofurancarbonitrile
• C92692
• 1951411-90-7
• MFCD31638177
• SCHEMBL17841588
• 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile

• Inchi： 1S/C9H6FNO2/c10-6-1-2-8-9(5(6)3-11)7(12)4-13-8/h1-2,7,12H,4H2
• InChI Key： CXBHZHNIOJOJBG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C#N)C(CO2)O

Computed Properties

• Exact Mass: 179.03825660g/mol
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.2Ų

Additional information on 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile

Introduction to 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile (CAS No. 1951411-90-7)

5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile, identified by its CAS number 1951411-90-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both fluoro and hydroxyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile consists of a benzofuran core with a nitrile group at the 4-position, a hydroxyl group at the 3-position, and a fluorine atom at the 5-position. This arrangement not only enhances the compound's solubility and bioavailability but also influences its interactions with biological targets. The fluorine atom, in particular, is known to modulate metabolic stability and binding affinity, while the hydroxyl group can participate in hydrogen bonding interactions, crucial for enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile structure has been investigated for its potential role in modulating key biological pathways. For instance, studies have suggested that this compound may interfere with signaling cascades involved in cancer cell proliferation and survival.

One of the most compelling aspects of 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile is its ability to serve as a versatile building block for the synthesis of more complex drug candidates. Researchers have leveraged its scaffold to develop novel molecules with enhanced pharmacological profiles. The nitrile group at the 4-position can be further functionalized through various chemical transformations, allowing for the introduction of additional pharmacophores that can improve target specificity and efficacy.

The fluoro substituent plays a critical role in the pharmacokinetic properties of this compound. Fluorine atoms are frequently incorporated into drugs due to their ability to enhance metabolic stability and binding affinity. In the case of 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile, the fluorine atom at the 5-position likely contributes to improved bioavailability by reducing susceptibility to enzymatic degradation. This characteristic makes it an attractive candidate for further development into a lead compound for drug discovery programs.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify promising analogs of 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile based on their predicted binding affinities to biological targets. These computational approaches have accelerated the process of identifying novel scaffolds with improved pharmacological properties.

The hydroxyl group at the 3-position of 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile is another key feature that contributes to its biological activity. Hydroxyl groups are commonly found in biologically active molecules and can participate in hydrogen bonding interactions with both protein and nucleic acid targets. This property may enhance the compound's ability to bind to specific enzymes or receptors involved in disease pathways.

In conclusion, 5-Fluoro-3-hydroxy-2,3-dihydrobenzofuran-4-carbonitrile (CAS No. 1951411-90-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of fluoro and hydroxyl substituents, make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover its potential applications in various therapeutic areas, underscoring its significance as a building block for drug discovery efforts.